Cas no 2248403-67-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate
• CAS No: 2248403-67-8
• MF: C₂₀H₁₄N₂O₅S
• MW: 394.400563716888
• CID: 6012666
• PubChem ID: 165733048
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248403-67-8
• EN300-6522642
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate

• Inchi： 1S/C20H14N2O5S/c1-12-21-14(11-28-12)10-26-15-6-4-5-13(9-15)20(25)27-22-18(23)16-7-2-3-8-17(16)19(22)24/h2-9,11H,10H2,1H3
• InChI Key： YLEJUZIHBICWID-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)COC1=CC=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1

Computed Properties

• Exact Mass: 394.06234272g/mol
• Monoisotopic Mass: 394.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate (CAS No. 2248403-67-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate, identified by its CAS number 2248403-67-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused system of isoindole and benzoate moieties, interconnected through a methoxy-substituted thiazole ring. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoate is characterized by a rigid aromatic core, which is essential for optimal binding affinity to biological targets. The presence of the dioxo group at the isoindole ring enhances its reactivity and potential for further chemical modifications, while the methoxy-substituted thiazole moiety introduces additional pharmacophoric elements that can interact with specific biological receptors. This combination of structural features makes the compound a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from isoindole and benzoate scaffolds. These derivatives have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, the dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(2-methyl-1,3-thiazol-4-yli)methoxy]benzoate has been implicated in interactions with enzymes and receptors involved in inflammation and oxidative stress. These interactions are critical for developing therapeutic strategies against chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

The thiazole ring is another key pharmacophore in this compound that has been extensively studied for its bioactivity. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and antitumor properties. The methyl-substituted thiazole in 1,3-dioxo-2,3-dihydro-1H-isoinodilinl 3-[（(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate enhances its solubility and bioavailability while maintaining strong binding affinity to target proteins. This structural feature is particularly important for drug development, as poor solubility can significantly limit the efficacy of a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. These computational studies have revealed that 1，z-dioxo -23-dihydro-lH-isoinodilin -y 31 [(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate exhibits favorable interactions with several key enzymes and receptors implicated in disease pathogenesis. For instance，the compound has been shown to bind to cyclooxygenase (COX) enzymes，which are central mediators of inflammation。Additionally，it demonstrates potential binding to protein kinase C (PKC) isoforms，which play a role in cell signaling pathways associated with cancer progression。

The synthesis of 1，z-dioxo -23-dihydro-lH-isoinodilin -y 31 [(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity。The key synthetic steps include condensation reactions between isoindole derivatives and benzoic acid esters，followed by functionalization with the methoxy-substituted thiazole moiety。Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at critical positions within the molecule。These synthetic strategies highlight the importance of modern chemical methodologies in constructing complex organic structures。

In vitro pharmacological studies have begun to uncover the potential therapeutic applications of 1，z-dioxo -23-dihydro-lH-isoinodilin -y 31 [(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate。Initial experiments have demonstrated its ability to inhibit inflammatory cytokine production in immune cells，suggesting its utility as an anti-inflammatory agent。Furthermore，preliminary toxicity assays indicate that the compound exhibits low cytotoxicity towards normal human cells，making it a promising candidate for further development into a safe and effective therapeutic drug。

The development of novel drug candidates relies heavily on understanding their interaction with biological targets at both the molecular and cellular levels。High-resolution crystal structures of protein-ligand complexes have provided valuable insights into how 1，z-dioxo -23-dihydro-lH-isoinodilin -y 31 [(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate binds to its intended targets。These structural data have guided medicinal chemists in designing analogs with improved potency and selectivity。For example，modifications based on crystallographic evidence have led to compounds with enhanced binding affinities for COX enzymes without compromising selectivity against other enzymes。

The future direction of research on 1，z-dioxo -23-dihydro-lH-isoinodilin -y 31 [(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate will likely involve both preclinical and clinical investigations。Preclinical studies will focus on evaluating its pharmacokinetic properties、pharmacodynamics、and potential side effects。These studies will be crucial for determining whether the compound progresses into human clinical trials。If successful、these trials will provide definitive evidence of its therapeutic efficacy and safety profile、 paving the way for regulatory approval。

The significance of heterocyclic compounds like 1，z-dioxo -23-dihydro-lH-isoinodilin -y 31 [(Z-methyl-l，z-thiazoline -4-yi) methoxy]benzoate cannot be overstated。They represent a vast reservoir of bioactive molecules that can be tailored through rational drug design approaches to meet specific therapeutic needs。As our understanding of biological pathways continues to expand、so too will our ability to harness these natural-like structures for treating human diseases。The continued exploration of such compounds holds great promise for advancing human health through innovative pharmaceutical solutions。